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Compound of Interest |

Compound Name: Petroselinyl methane sulfonate

Cat. No.: B15548868

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of Petroselinyl Methane Sulfonate,
a long-chain unsaturated alkyl methanesulfonate. This document details a robust synthesis
protocol, outlines key characterization parameters with comparative data, and discusses
potential biological activities based on the known reactivity of related compounds.

Introduction

Petroselinyl methane sulfonate, systematically named (Z)-6-Octadecen-1-ol,
methanesulfonate, is the methanesulfonic acid ester of petroselinyl alcohol. It belongs to the
class of organic compounds known as alkyl methanesulfonates or mesylates. The structure
consists of an 18-carbon unsaturated alkyl chain derived from petroselinic acid, with a cis
double bond at the 6th position, connected to a methanesulfonate group. The methanesulfonyl
group is an excellent leaving group in nucleophilic substitution reactions, making petroselinyl
methane sulfonate a potentially useful intermediate in organic synthesis for the introduction of
the petroselinyl moiety.
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Chemical Structure:

e« Common Name: Petroselinyl methane sulfonate

o Systematic Name: (2)-6-Octadecen-1-ol, methanesulfonate
e CAS Number: 67373-99-3

e Molecular Formula: C19H3803S

e Molecular Weight: 346.57 g/mol

Synthesis of Petroselinyl Methane Sulfonate

The synthesis of petroselinyl methane sulfonate is achieved through the mesylation of
petroselinyl alcohol. This reaction involves the treatment of the alcohol with methanesulfonyl
chloride in the presence of a tertiary amine base, such as triethylamine, in an aprotic solvent
like dichloromethane. The amine acts as a scavenger for the hydrochloric acid byproduct.

Experimental Protocol

This protocol is a standard procedure for the mesylation of alcohols and is adaptable for
petroselinyl alcohol.

Materials:

o Petroselinyl alcohol ((2)-6-Octadecen-1-ol)
» Methanesulfonyl chloride (MsCI)

e Triethylamine (TEA)

¢ Dichloromethane (DCM), anhydrous

» Deionized water

e 1 M Hydrochloric acid (HCI), cold

» Saturated sodium bicarbonate solution (NaHCOs), cold
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» Saturated sodium chloride solution (Brine), cold

¢ Anhydrous magnesium sulfate (MgSQOa) or sodium sulfate (Na2S0a)
» Rotary evaporator

o Magnetic stirrer and stir bar

* Ice bath

e Separatory funnel

o Standard laboratory glassware

Procedure:

e In a clean, dry round-bottom flask equipped with a magnetic stir bar, dissolve petroselinyl
alcohol (1.0 equivalent) in anhydrous dichloromethane (DCM) to make an approximately 0.2
M solution.

e Cool the solution to 0 °C in an ice bath.
 To the stirred solution, add triethylamine (1.5 equivalents).

e Slowly add methanesulfonyl chloride (1.2 equivalents) dropwise to the reaction mixture,
ensuring the temperature remains at or below 5 °C.

 After the addition is complete, continue stirring the reaction mixture at 0 °C for 1-2 hours. The
progress of the reaction can be monitored by Thin Layer Chromatography (TLC).

e Once the reaction is complete, transfer the mixture to a separatory funnel.
e Wash the organic layer sequentially with:

o Ice-cold deionized water

o Ice-cold 1 M HCI solution

o Ice-cold saturated NaHCOs solution
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o Ice-cold brine

e Dry the organic layer over anhydrous MgSOa or Na2SOa.

« Filter the drying agent and concentrate the filtrate under reduced pressure using a rotary
evaporator to yield the crude petroselinyl methane sulfonate.

e The product can be further purified by column chromatography on silica gel if necessary,
typically using a mixture of hexane and ethyl acetate as the eluent.

Synthesis Workflow
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Synthesis workflow for Petroselinyl Methane Sulfonate.

Characterization

Detailed experimental characterization data for petroselinyl methane sulfonate is not readily
available in the public domain. However, the spectral data for its close isomer, oleyl
methanesulfonate ((2)-9-octadecen-1-yl methanesulfonate), provides a very good
approximation of the expected values. The key differences would be in the fine details of the
NMR spectra, particularly the chemical shifts of the olefinic protons and carbons.

Predicted and Comparative Spectroscopic Data
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Technique Functional Expec.ted/Colmparative
Group/Proton/Carbon Chemical Shift or Frequency

1H NMR -CHs (mesyl group) ~3.0 ppm (singlet)

-CHz-O- (next to mesylate) ~4.2 ppm (triplet)

-CH=CH- (olefinic) ~5.4 ppm (multiplet)

-CH:- (alkyl chain) 1.2-1.7 ppm (multiplet)

-CHs (terminal) ~0.9 ppm (triplet)

13C NMR -CHs (mesyl group) ~37 ppm

-CHz-O- (next to mesylate) ~70 ppm

-CH=CH- (olefinic) ~130 ppm

-CH:- (alkyl chain) 22-32 ppm

-CHs (terminal) ~14 ppm

FTIR (cm™1) S=0 stretch (asymmetric) ~1350 cm™1

S=0 stretch (symmetric) ~1175 cm™1

C-O stretch ~970 cm~1

C-H stretch (sp?) ~3005 cm™1

C-H stretch (sp?) 2850-2960 cm~1

Mass Spec. Molecular lon [M]* m/z 346.25

Fragmentation Loss of SO2CHs (m/z 79), loss

of OSO2CHs (m/z 95)

Note: The comparative data for 13C NMR and FTIR is based on the available spectra for oleyl
methanesulfonate.[1]

Biological Activity and Signaling Pathways
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Specific studies on the biological activity of petroselinyl methane sulfonate have not been
reported. However, the broader class of alkyl methanesulfonates, particularly short-chain
derivatives like methyl methanesulfonate (MMS) and ethyl methanesulfonate (EMS), are well-
characterized as genotoxic agents.[2] They function as monofunctional alkylating agents,
capable of transferring their alkyl group to nucleophilic sites on DNA bases.

This alkylation can lead to DNA damage, including base mispairing, strand breaks, and
chromosomal aberrations, which can result in mutations and potentially carcinogenesis.[3][4][5]
The primary mechanism involves the Sn2 reaction of the alkyl methanesulfonate with the N7
position of guanine and the N3 position of adenine in DNA.

While the long alkyl chain of petroselinyl methane sulfonate may affect its solubility, cell
permeability, and overall bioavailability compared to its short-chain counterparts, the reactive
methanesulfonate ester group suggests a potential for similar DNA alkylating activity.
Therefore, it should be handled with appropriate safety precautions as a potential mutagen.

General DNA Alkylation Pathway
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Simplified pathway of DNA alkylation by an alkyl methanesulfonate.

Conclusion

Petroselinyl methane sulfonate is a valuable synthetic intermediate that can be reliably
synthesized from its corresponding alcohol. While specific experimental characterization and

© 2026 BenchChem. All rights reserved. 6/8 Tech Support


https://www.benchchem.com/product/b15548868/docs?utm_src=pdf-body#an-in-depth-technical-guide-to-petroselinyl-methane-sulfonate-synthesis-and-characterization
https://lipids.alfa-chemistry.com/products/alkyl-methane-sulfonates-339.html
https://www.ncbi.nlm.nih.gov/books/NBK498971/
https://www.researchgate.net/publication/38037133_Literature_review_on_the_genotoxicity_reproductive_toxicity_and_carcinogenicity_of_ethyl_methanesulfonate
https://ntp.niehs.nih.gov/sites/default/files/ntp/roc/content/profiles/methylmethanesulfonate.pdf
https://www.benchchem.com/product/b15548868/docs?utm_src=pdf-body#an-in-depth-technical-guide-to-petroselinyl-methane-sulfonate-synthesis-and-characterization
https://www.benchchem.com/product/b15548868/docs?utm_src=pdf-body-img#an-in-depth-technical-guide-to-petroselinyl-methane-sulfonate-synthesis-and-characterization
https://www.benchchem.com/product/b15548868/docs?utm_src=pdf-body#an-in-depth-technical-guide-to-petroselinyl-methane-sulfonate-synthesis-and-characterization
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15548868?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

biological activity data are scarce, its properties can be reasonably predicted based on the
well-understood chemistry of alkyl methanesulfonates and the spectral data of its close
isomers. Researchers and drug development professionals should be aware of its potential as
a DNA alkylating agent and handle it with appropriate care. Further studies are warranted to
fully elucidate its unique properties and potential applications.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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